Pimozide N-Oxide
Pimozide N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1083078-88-9
VCID:
VC0138724
InChI:
InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)
SMILES:
C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-]
Molecular Formula:
C28H29F2N3O2
Molecular Weight:
477.5 g/mol
Pimozide N-Oxide
CAS No.: 1083078-88-9
Reference Standards
VCID: VC0138724
Molecular Formula: C28H29F2N3O2
Molecular Weight: 477.5 g/mol
CAS No. | 1083078-88-9 |
---|---|
Product Name | Pimozide N-Oxide |
Molecular Formula | C28H29F2N3O2 |
Molecular Weight | 477.5 g/mol |
IUPAC Name | 3-[1-[4,4-bis(4-fluorophenyl)butyl]-1-oxidopiperidin-1-ium-4-yl]-1H-benzimidazol-2-one |
Standard InChI | InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34) |
Standard InChIKey | SAVNBLOUWOJISO-UHFFFAOYSA-N |
SMILES | C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-] |
Canonical SMILES | C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-] |
Synonyms | 1-[1-[4,4-Bis(4-fluorophenyl)butyl]-1-oxido-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one; |
PubChem Compound | 21673603 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume